Cas no 1804029-72-8 (5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine
• CAS No: 1804029-72-8
• MF: C₈H₅ClF₃N₃O
• MW: 251.593010663986
• CID: 4911007
• Update Time: 2025-06-09

5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5ClF3N3O/c9-1-4-6(2-13)15-3-5(14)7(4)16-8(10,11)12/h3H,1,14H2
• InChI Key： AFINPFNDDYPHAY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=NC=C(C=1OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 1.8
• Topological Polar Surface Area: 71.9

Additional information on 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804029-72-8)

5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine (CAS No. 1804029-72-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an amino group, a chloromethyl group, a cyano group, and a trifluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure is optimized for interactions with biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

The growing demand for trifluoromethoxy-containing compounds in drug discovery is a key driver behind the interest in this chemical. Researchers are increasingly focusing on fluorinated pyridines due to their enhanced metabolic stability and bioavailability. 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine is particularly notable for its potential applications in central nervous system (CNS) therapeutics and antimicrobial agents. Its chloromethyl and cyano groups also allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis. The trifluoromethoxy group is known for its electron-withdrawing properties, which can improve the efficiency of catalytic reactions. Recent studies highlight its role in cross-coupling reactions and palladium-catalyzed transformations, which are critical for constructing complex molecular architectures. These advancements are particularly relevant to industries focused on precision medicine and crop protection.

From a commercial perspective, 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine is often sought after by contract research organizations (CROs) and pharmaceutical manufacturers. Its CAS No. 1804029-72-8 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. The compound’s stability under standard storage conditions and compatibility with common organic solvents further enhance its practicality for industrial-scale applications.

Looking ahead, the integration of AI-driven drug design and computational chemistry tools is expected to unlock new possibilities for this pyridine derivative. By leveraging machine learning algorithms, researchers can predict its interactions with biological targets more accurately, accelerating the discovery of next-generation therapeutics. As the scientific community continues to explore structure-activity relationships (SAR), 5-Amino-3-(chloromethyl)-2-cyano-4-(trifluoromethoxy)pyridine will likely remain a focal point in innovative chemical research.